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Compound of Interest

Compound Name: N-Methyl-2-morpholinoethanamine

Cat. No.: B1283371

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a detailed overview of the known physical properties of N-
Methyl-2-morpholinoethanamine, a morpholine derivative of interest in various research and
development applications. The information presented herein is compiled from available
chemical data sources and is intended to serve as a foundational resource for laboratory and
development work.

Core Physical Properties

N-Methyl-2-morpholinoethanamine is a substituted morpholine compound with the chemical
formula C7H16N20. At standard conditions, it exists as a liquid.[1] A summary of its key physical
and chemical identifiers is provided below.
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Property Value Reference
Molecular Formula C7H16N20 [1]
Molecular Weight 144.21 g/mol [1]
Physical Form Liquid [1]

Boiling Point 210.3 °C at 760 mmHg

Density 0.952 g/cm3

Flash Point 81.0°C

Melting Point Data not available

Solubility Data not available

Purity (Typical) 98% [1]
CAS Number 41239-40-1 [1]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physical properties of a liquid substance like N-Methyl-2-morpholinoethanamine. These

protocols are standard laboratory procedures and provide a framework for obtaining the

quantitative data presented above.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small sample volumes, a micro-reflux method is a

common and accurate technique.
Apparatus:

o Small test tube (e.g., 10 x 75 mm)
o Thermometer with a suitable range

e Heating block or oil bath
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e Clamps and stand

o Capillary tube (sealed at one end)

Procedure:

A small volume (approximately 0.5 mL) of the liquid sample is placed into the test tube.
» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The apparatus is assembled with the thermometer bulb positioned in the vapor phase above
the liquid surface.

e The heating source is applied gradually. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.

e As the liquid reaches its boiling point, the vapor pressure of the substance will cause a rapid
and continuous stream of bubbles to emerge from the capillary tube.

e The heating is then discontinued, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the bubbling stops and the liquid is
drawn back into the capillary tube.

Determination of Density (Pycnometer Method)

The density of a substance is its mass per unit volume. A pycnometer, a flask with a specific,
accurately known volume, is commonly used for the precise determination of the density of
liquids.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to £0.0001 g)

Thermometer

Constant temperature bath
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Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (m_empty).

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped
away.

» The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium. The volume of the liquid is then precisely that of the pycnometer at that
temperature.

e The pycnometer and its contents are removed from the bath, dried on the outside, and its
total mass is accurately measured (m_filled).

e The mass of the liquid is calculated by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer (m_liquid = m_filled - m_empty).

e The density of the liquid is then calculated by dividing the mass of the liquid by the known
volume of the pycnometer (p = m_liquid / V_pycnometer).

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the boiling point
of a liquid using the micro-reflux method.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by the Micro-Reflux Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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